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Compound of Interest

Compound Name: Dipterocarpol

Cat. No.: B1150813 Get Quote

For researchers, scientists, and drug development professionals handling specialized

compounds like Dipterocarpol, ensuring proper disposal is a critical component of laboratory

safety and environmental responsibility. While some sources may not classify Dipterocarpol
as a hazardous substance under OSHA 29 CFR 1910.1200, other data indicates a high water

hazard, necessitating a cautious and well-documented disposal process.[1] This guide provides

essential, step-by-step procedures for the safe handling and disposal of Dipterocarpol,
ensuring the protection of laboratory personnel and the environment.

Key Chemical and Safety Data
A summary of the pertinent data for Dipterocarpol is provided below. The conflicting safety

information, particularly the high water hazard class, underscores the need for conservative

disposal practices.
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Property Value Source

Chemical Formula C₃₀H₅₀O₂ [2][3]

Molecular Weight 442.72 g/mol [2]

Appearance Solid [2]

Melting Point 133-135 °C [2]

OSHA Hazard

Not considered a hazardous

substance according to OSHA

29 CFR 1910.1200

[1]

Storage Class 13 - Non Combustible Solids [2]

Water Hazard Class WGK 3 (high hazard to water) [2]

Combustibility

Combustible solid which burns

but propagates flame with

difficulty.

[1]

Immediate Safety and Operational Plan
Given the high water hazard classification (WGK 3), all handling and disposal of Dipterocarpol
and its containers must be conducted with the primary goal of preventing environmental

release.[2] Although not officially classified as hazardous for transport, its potential for

environmental damage necessitates treating it as hazardous waste.

Personal Protective Equipment (PPE)
When handling Dipterocarpol, especially in powdered form, the following PPE is mandatory:

Eye Protection: Eyeshields or safety glasses.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[2]

Respiratory Protection: A NIOSH-approved N95 respirator or equivalent, particularly where

dust may be generated.[2]

Body Protection: A lab coat or overalls.[1]
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**Step-by-Step Disposal Protocol
This protocol outlines the procedural steps for the safe disposal of Dipterocarpol from the

laboratory.

Step 1: Waste Identification and Segregation
Designate as Hazardous Waste: Due to its WGK 3 rating, all unused or contaminated

Dipterocarpol must be treated as hazardous waste.

Segregate Waste Streams:

Solid Waste: Collect pure Dipterocarpol, and any materials heavily contaminated with it

(e.g., weighing papers, contaminated gloves), in a designated solid hazardous waste

container.

Liquid Waste: Solutions containing Dipterocarpol should be collected in a separate,

compatible liquid hazardous waste container. Do not pour any solution containing

Dipterocarpol down the drain.[1]

Empty Containers: Empty containers may retain residual dust and should also be treated

as hazardous waste.[1] Do not cut, drill, grind, or weld these containers as dust

accumulation may create an explosion hazard.[1]

Step 2: Containerization and Labeling
Use Appropriate Containers:

For solid waste, use a high-density polyethylene (HDPE) or other chemically compatible

container with a secure lid.

For liquid waste, use a sealed, leak-proof container, also of a compatible material.

Label Containers Clearly: All waste containers must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Dipterocarpol"
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The concentration and quantity of the waste

The date the waste was first added to the container (accumulation start date)

The name of the principal investigator and laboratory location

A statement of associated hazards: "High Water Hazard"

Step 3: Storage of Waste
Store Securely: Keep waste containers in a designated, secure area, away from ignition

sources and incompatible materials.[1]

Avoid Contamination: Do not store with oxidizing agents (e.g., nitrates, oxidizing acids,

chlorine bleaches) as this may create an ignition risk.[1]

Keep Containers Closed: Ensure container lids are securely fastened at all times, except

when adding waste.

Step 4: Scheduling Waste Pickup
Consult Institutional Policy: Follow your institution's specific procedures for hazardous waste

disposal.

Contact Environmental Health and Safety (EHS): Schedule a pickup with your institution's

EHS department or their designated hazardous waste management contractor. Provide them

with all necessary information from the waste label.

Step 5: Spill Management
Evacuate and Alert: Clear the area of personnel and alert others to the spill.[1]

Control Ignition Sources: As fine dust can be a fire hazard, eliminate any potential ignition

sources.[1]

Clean-up:

Wear appropriate PPE.
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For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

Collect all spilled material and cleanup debris into a labeled hazardous waste container.

Wash the spill area with soap and water, and collect the wash water for disposal as

hazardous liquid waste. Do not allow wash water to enter drains.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Dipterocarpol.
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Caption: Disposal workflow for Dipterocarpol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1150813?utm_src=pdf-body-img
https://www.benchchem.com/product/b1150813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these conservative, safety-first procedures and maintaining open

communication with your institution's EHS professionals, you can ensure the responsible and

compliant disposal of Dipterocarpol, safeguarding both laboratory personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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